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Compound of Interest

Compound Name: 2-Isopropyl-1H-imidazole sulphate

Cat. No.: B12659199

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Isopropyl-1H-imidazole and its
sulphate salt, focusing on its chemical properties, synthesis, and potential applications in
research and drug development. While a specific CAS number for 2-lsopropyl-1H-imidazole
sulphate is not publicly indexed, this document outlines the properties of the parent compound
and the expected characteristics and synthesis of its sulphate salt.

Physicochemical Properties

2-Isopropyl-1H-imidazole is a substituted imidazole that serves as a versatile building block in
organic synthesis.[1][2] The sulphate salt is formed by the protonation of the imidazole ring by
sulfuric acid. The physicochemical properties of the parent compound are summarized in the

table below.
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Property Value Reference
CAS Number 36947-68-9 [1]I3]
Molecular Formula CeH1oN2 [1][3]
Molecular Weight 110.16 g/mol [11[3114]
Appearance White to off-white crystalline 1]
powder
Melting Point 129-134 °C [1][5]
Boiling Point 256-260 °C [5]
Purity = 98% [1]
SMILES CC(C)clnce[nH]1 [3][4]
IUPAC Name 2-propan-2-yl-1H-imidazole [3]

Synthesis and Experimental Protocols

The synthesis of 2-Isopropyl-1H-imidazole can be achieved through various established
methods for imidazole ring formation. The subsequent formation of the sulphate salt is a
standard acid-base reaction.

A common method for synthesizing 2-substituted imidazoles is the Debus synthesis, which
involves the reaction of a dicarbonyl compound, an aldehyde, and ammonia.[6] For 2-
Isopropyl-1H-imidazole, isobutyraldehyde would be a key reactant.

Experimental Protocol:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine glyoxal (1 equivalent), isobutyraldehyde (1 equivalent), and a source of
ammonia such as ammonium acetate (2-3 equivalents) in a suitable solvent like ethanol.

o Reaction Execution: Heat the mixture to reflux and monitor the reaction progress using Thin
Layer Chromatography (TLC).

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.chemimpex.com/products/27377
https://pubchem.ncbi.nlm.nih.gov/compound/2-Isopropylimidazole
https://www.chemimpex.com/products/27377
https://pubchem.ncbi.nlm.nih.gov/compound/2-Isopropylimidazole
https://www.chemimpex.com/products/27377
https://pubchem.ncbi.nlm.nih.gov/compound/2-Isopropylimidazole
https://www.chemeo.com/cid/92-314-1/2-Isopropylimidazole
https://www.chemimpex.com/products/27377
https://www.chemimpex.com/products/27377
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5238129.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5238129.htm
https://www.chemimpex.com/products/27377
https://pubchem.ncbi.nlm.nih.gov/compound/2-Isopropylimidazole
https://www.chemeo.com/cid/92-314-1/2-Isopropylimidazole
https://pubchem.ncbi.nlm.nih.gov/compound/2-Isopropylimidazole
https://www.pharmaguideline.com/2022/02/synthesis-reactions-and-medicinal-uses-of-imidazole.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12659199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Work-up and Purification: Upon completion, cool the reaction mixture to room temperature.
Remove the solvent under reduced pressure. The resulting residue can be purified by
recrystallization from an appropriate solvent system (e.g., ethanol/water) or by column
chromatography on silica gel to yield pure 2-Isopropyl-1H-imidazole.

The sulphate salt can be readily prepared by reacting the synthesized 2-Isopropyl-1H-
imidazole with sulfuric acid.

Experimental Protocol:

 Dissolution: Dissolve a known molar amount of 2-Isopropyl-1H-imidazole in a suitable
organic solvent, such as diethyl ether or ethanol, in a beaker with stirring.

 Acidification: Slowly add a stoichiometric amount (0.5 equivalents for the sulphate salt,
assuming a 2:1 imidazole to sulfuric acid ratio) of concentrated sulfuric acid dropwise to the
stirred solution. The reaction is exothermic, so cooling in an ice bath may be necessary.

» Precipitation and Isolation: The sulphate salt will precipitate out of the solution. Continue
stirring for a short period to ensure complete precipitation.

« Purification: Collect the solid precipitate by vacuum filtration and wash with a small amount
of the cold solvent to remove any unreacted starting material. Dry the resulting white solid
under vacuum to obtain 2-Isopropyl-1H-imidazole sulphate.
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Synthesis and Salt Formation Workflow

Spectroscopic Data

Spectroscopic analysis is crucial for the characterization of 2-Isopropyl-1H-imidazole and its

sulphate salt.
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Spectroscopic Data

Description

1H NMR (Expected)

For 2-Isopropyl-1H-imidazole, characteristic

signals would include a doublet for the methyl
protons and a septet for the methine proton of
the isopropyl group, along with signals for the
imidazole ring protons. Upon salt formation, a
downfield shift of the imidazole ring protons is
expected due to the increased positive charge

on the ring.

13C NMR (Expected)

The spectrum of the parent compound would
show distinct signals for the isopropy! group
carbons and the imidazole ring carbons. Salt
formation would lead to a downfield shift of the

carbon signals of the imidazole ring.

IR Spectroscopy

The IR spectrum of 2-Isopropyl-1H-imidazole
shows characteristic N-H stretching bands.
Upon formation of the sulphate salt, these
bands would be altered, and new strong bands
corresponding to the S-O stretching vibrations of

the sulphate anion would appear.[7]

Mass Spectrometry

The mass spectrum of 2-Isopropyl-1H-imidazole
would show a molecular ion peak corresponding
to its molecular weight (110.16 g/mol ).[7] For
the sulphate salt, electrospray ionization (ESI)
would likely show the protonated parent

compound.

Applications in Research and Drug Development

The imidazole moiety is a key structural component in many biologically active molecules and

pharmaceuticals.[2][8] 2-Isopropyl-1H-imidazole serves as a valuable intermediate in the

synthesis of more complex molecules with potential therapeutic applications.[1]
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Application Area

Description

Pharmaceutical Synthesis

Used as a building block for the synthesis of
various pharmaceutical compounds, including

potential antifungal and anticancer agents.[1][8]

Enzyme Inhibition

2-Isopropyl-1H-imidazole has been identified as

a weak inhibitor of nitric oxide synthase (NOS).

[°]

Material Science

Employed as a curing agent for epoxy resins

and in the development of corrosion inhibitors.

[1]

Coordination Chemistry

The imidazole ring can act as a ligand to form

coordination complexes with various metals.[1]

Biological Significance and Signaling Pathways

The imidazole ring is a fundamental component of the amino acid histidine and is involved in

numerous biological processes, including enzyme catalysis and signal transduction.

Imidazoles can participate in signaling pathways by acting as ligands for receptors or by being
incorporated into molecules that modulate enzyme activity. For instance, in two-component

signal transduction systems, imidazole can act as a phosphotransfer molecule.[10]
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Conceptual Role of Imidazole in a Signaling Cascade
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Conceptual Imidazole Signaling

This diagram illustrates a generalized signaling pathway where an imidazole-containing
molecule, potentially a derivative of 2-Isopropyl-1H-imidazole, is activated by a receptor and
subsequently modulates a downstream effector to elicit a cellular response. This highlights the
potential for designing drugs based on this scaffold to target specific signaling cascades.
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In conclusion, while specific data for 2-Isopropyl-1H-imidazole sulphate is scarce, the known
properties and reactivity of the parent compound provide a solid foundation for its use in
research and development. Its straightforward synthesis and the biological significance of the
imidazole core make it an attractive molecule for further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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